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Compound of Interest

Compound Name: H-DL-Abu-OH-d6

Cat. No.: B15557480

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of DL-2-
Aminobutyric acid-d6 (2-AB-d6), a deuterated stable isotope of 2-aminobutyric acid, in the field
of metabolomics. Its primary applications lie in its use as an internal standard for precise and
accurate quantification of its non-labeled counterpart and as a metabolic tracer to investigate
biochemical pathways.

Application as an Internal Standard

DL-2-Aminobutyric acid-d6 is an ideal internal standard for mass spectrometry-based
metabolomics due to its chemical and physical similarity to the endogenous analyte, 2-
aminobutyric acid. The key advantage is its distinct mass, which allows for its differentiation
from the unlabeled form by the mass spectrometer. This enables accurate quantification by
correcting for variations that can occur during sample preparation, injection, and ionization.[1]

[21[3][41[5][6]
Key Advantages:

» Correction for Matrix Effects: Mitigates the impact of sample matrix components on ionization
efficiency.[2][4][5]

e Improved Precision and Accuracy: Accounts for sample loss during extraction and
derivatization steps.[1][3][4][7]
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o Reliable Quantification: Enables robust and reproducible measurements across different
biological samples and experimental batches.[1][4]

The general workflow for using DL-2-Aminobutyric acid-d6 as an internal standard is depicted
below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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